Cas no 892786-23-1 (1-benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892786-23-1
• MF: C₂₇H₂₅FN₂O₃S
• MW: 476.562409162521
• CID: 5422838
• Update Time: 2025-06-15

1-benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-fluoro-3-(3-methylphenyl)sulfonyl-7-pyrrolidin-1-ylquinolin-4-one
• 1-benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C27H25FN2O3S/c1-19-8-7-11-21(14-19)34(32,33)26-18-30(17-20-9-3-2-4-10-20)24-16-25(29-12-5-6-13-29)23(28)15-22(24)27(26)31/h2-4,7-11,14-16,18H,5-6,12-13,17H2,1H3
• InChI Key： NFSVDVMCUDKVIU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C(N3CCCC3)=C2)C(=O)C(S(C2=CC=CC(C)=C2)(=O)=O)=C1

Additional information on 1-benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 1-Benzyl-6-Fluoro-3-(3-Methylbenzenesulfonyl)-7-(Pyrrolidin-1-yl)-1,4-Dihydroquinolin-4-one (CAS No. 892786-23-1)

1-Benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892786-23-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a fluoro substituent, a 3-methylbenzenesulfonyl moiety, and a pyrrolidine ring, all integrated into a quinoline framework. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline core is a well-known scaffold in medicinal chemistry, often associated with antimalarial and anticancer properties. The introduction of the fluoro substituent can enhance the lipophilicity and metabolic stability of the molecule, while the benzyl group can influence its pharmacokinetic properties. The 3-methylbenzenesulfonyl moiety adds an additional layer of complexity and can modulate the compound's interactions with biological targets. The pyrrolidine ring, known for its flexibility and ability to form hydrogen bonds, further enhances the compound's bioactivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-Benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one exhibits potent antiproliferative activity against several cancer cell lines. The compound's ability to inhibit key enzymes involved in cancer cell proliferation makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, this compound has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead for the development of new antiviral therapies.

The pharmacokinetic profile of 1-Benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one has been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Moreover, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Early results have been promising, with Phase I trials demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

The synthesis of 1-Benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one involves several steps and requires careful optimization to achieve high yields and purity. Key synthetic routes include the formation of the quinoline core through condensation reactions, followed by selective functionalization steps to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating large-scale production for clinical trials and potential commercialization.

In conclusion, 1-Benzyl-6-fluoro-3-(3-methylbenzenesulfonyl)-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892786-23-1) represents a promising candidate in the development of new therapeutic agents for cancer and viral infections. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.